Cas no 62601-19-8 (Quinoline,2-[(chloromethyl)thio]-)

• Product Name: Quinoline,2-[(chloromethyl)thio]-
• CAS No: 62601-19-8
• MF: C₁₀H₈ClNS
• MW: 209.695219993591
• CID: 519452
• PubChem ID: 6454430
• Update Time: 2025-04-19

Quinoline,2-[(chloromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Quinoline,2-[(chloromethyl)thio]-
• Quinoline, 2-((chloromethyl)thio)-
• 2-(chloromethylsulfanyl)quinoline

• Inchi： 1S/C10H8ClNS/c11-7-13-10-6-5-8-3-1-2-4-9(8)12-10/h1-6H,7H2
• InChI Key： LFQJMJHMMNGWPN-UHFFFAOYSA-N
• SMILES： ClCSC1=CC=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 209.00674
• Monoisotopic Mass: 209.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives